N-{(3S*,4R*)-4-(5-methyl-2-furyl)-1-[3-(3,4,5-trimethyl-1H-pyrazol-1-yl)propanoyl]pyrrolidin-3-yl}acetamide

• IUPAC Name: N-[(3S,4R)-4-(5-methylfuran-2-yl)-1-[3-(3,4,5-trimethylpyrazol-1-yl)propanoyl]pyrrolidin-3-yl]acetamide
• InChI: InChI=1S/C20H28N4O3/c1-12-6-7-19(27-12)17-10-23(11-18(17)21-16(5)25)20(26)8-9-24-15(4)13(2)14(3)22-24/h6-7,17-18H,8-11H2,1-5H3,(H,21,25)/t17-,18-/m1/s1
• InChI Key: QPWWEJSNEIFRHT-QZTJIDSGSA-N
• Canonical SMILES: CC1=CC=C(O1)C2CN(CC2NC(=O)C)C(=O)CCN3C(=C(C(=N3)C)C)C
• Isomeric SMILES: CC1=CC=C(O1)[C@@H]2CN(C[C@H]2NC(=O)C)C(=O)CCN3C(=C(C(=N3)C)C)C
• Molecular Formula: C20H28N4O3
• Molecular Weight: 372.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves multistep reactions, starting from basic structural units such as pyrazoles, furans, and acetamides. For example, the synthesis of 2-[2-methyl-5-phenyl-1-(3,4,5-trimethoxyphenyl)-1H-pyrrol-3-yl]-2-oxo-N-(pyridin-4-yl) acetamide as a novel compound demonstrates the complexity and the multistep nature of synthesizing similar complex molecules. Such processes typically involve reaction steps like condensation, cyclization, and acylation, requiring precise control over reaction conditions to achieve the desired product (Saeedian Moghadam & Amini, 2018).

Molecular Structure Analysis

Molecular structure analysis of such compounds is critical for understanding their chemical behavior and potential applications. Techniques such as NMR, IR, and X-ray crystallography are employed to elucidate the structure. For instance, compounds structurally related to our molecule of interest, with pyrazole and acetamide functionalities, show varied configurations and bonding patterns, significantly influencing their chemical reactivity and interactions (Chkirate et al., 2019).

Chemical Reactions and Properties

Chemical reactions involving such complex molecules typically include nucleophilic substitution, addition reactions, and the formation of coordination complexes. These reactions are influenced by the electronic and steric properties of the substituents attached to the core structure. For example, coordination complexes constructed from pyrazole-acetamide derivatives highlight the molecule’s ability to engage in complex formation, which is a vital aspect of its reactivity (Chkirate et al., 2019).